4-Tert-butyl-1-cyclopropoxy-2-nitrobenzene
Description
4-Tert-butyl-1-cyclopropoxy-2-nitrobenzene is an organic compound with the molecular formula C13H17NO3 It is characterized by the presence of a tert-butyl group, a cyclopropoxy group, and a nitro group attached to a benzene ring
Preparation Methods
Synthetic Routes and Reaction Conditions: The nitration reaction can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions . The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl bromide in the presence of a base such as potassium carbonate .
Industrial Production Methods: Industrial production of 4-Tert-butyl-1-cyclopropoxy-2-nitrobenzene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and
Properties
Molecular Formula |
C13H17NO3 |
|---|---|
Molecular Weight |
235.28 g/mol |
IUPAC Name |
4-tert-butyl-1-cyclopropyloxy-2-nitrobenzene |
InChI |
InChI=1S/C13H17NO3/c1-13(2,3)9-4-7-12(17-10-5-6-10)11(8-9)14(15)16/h4,7-8,10H,5-6H2,1-3H3 |
InChI Key |
FLUSHSPPASIONY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OC2CC2)[N+](=O)[O-] |
Origin of Product |
United States |
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